Cas no 1246556-17-1 (2-Bromo-6-(trifluoromethyl)pyrido[2,3-d]pyrimidine)

• Product Name: 2-Bromo-6-(trifluoromethyl)pyrido[2,3-d]pyrimidine
• CAS No: 1246556-17-1
• MF: C₈H₃BrF₃N₃
• MW: 278.03
• MDL: MFCD18254063
• CID: 5142650
• Update Time: 2025-11-02

2-Bromo-6-(trifluoromethyl)pyrido[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(trifluoromethyl)pyrido[2,3-d]pyrimidine

• MDL： MFCD18254063
• Inchi： 1S/C8H3BrF3N3/c9-7-14-2-4-1-5(8(10,11)12)3-13-6(4)15-7/h1-3H
• InChI Key： WDEVFFGMORMYBB-UHFFFAOYSA-N
• SMILES： C1(C=NC2=C(C=NC(=N2)Br)C=1)C(F)(F)F

Additional information on 2-Bromo-6-(trifluoromethyl)pyrido[2,3-d]pyrimidine

2-Bromo-6-(trifluoromethyl)pyrido[2,3-d]pyrimidine (CAS No. 1246556-17-1): A Versatile Building Block in Modern Organic Synthesis

2-Bromo-6-(trifluoromethyl)pyrido[2,3-d]pyrimidine (CAS No. 1246556-17-1) is an important heterocyclic compound that has gained significant attention in pharmaceutical and agrochemical research. This pyrido[2,3-d]pyrimidine derivative features both bromine and trifluoromethyl functional groups, making it a valuable intermediate for various synthetic applications. The compound's molecular formula is C₈H₃BrF₃N₃, with a molecular weight of 278.03 g/mol.

The presence of both bromo-substitution and trifluoromethyl group in this pyrido-pyrimidine scaffold offers unique reactivity patterns that are highly sought after in medicinal chemistry. Researchers particularly value this compound for its potential in developing kinase inhibitors, a hot topic in current drug discovery programs targeting cancer and inflammatory diseases. The 2-bromo-6-trifluoromethyl substitution pattern allows for selective cross-coupling reactions, making it a versatile building block in fragment-based drug design.

In recent years, 2-Bromo-6-(trifluoromethyl)pyrido[2,3-d]pyrimidine has emerged as a key intermediate in the synthesis of potential therapeutic agents. Its structural features align well with current trends in drug discovery that emphasize fluorinated compounds and nitrogen-rich heterocycles. The trifluoromethyl group, in particular, has become a focal point in modern medicinal chemistry due to its ability to enhance metabolic stability and modulate physicochemical properties of drug candidates.

The compound's applications extend beyond pharmaceuticals. In material science, pyrido[2,3-d]pyrimidine derivatives have shown promise in the development of organic electronic materials. The electron-withdrawing nature of both the bromine and trifluoromethyl groups makes this compound interesting for designing n-type organic semiconductors, a rapidly growing field in flexible electronics and optoelectronic devices.

From a synthetic chemistry perspective, CAS 1246556-17-1 offers multiple sites for functionalization. The bromine atom at the 2-position is amenable to various cross-coupling reactions (such as Suzuki, Stille, or Buchwald-Hartwig couplings), while the pyrido[2,3-d]pyrimidine core can undergo selective nucleophilic substitutions. This versatility explains why this compound frequently appears in recent patent literature and academic publications.

Quality control of 2-Bromo-6-(trifluoromethyl)pyrido[2,3-d]pyrimidine typically involves HPLC analysis, with purity specifications often exceeding 98%. The compound is generally supplied as an off-white to light yellow crystalline powder, stable under recommended storage conditions (typically 2-8°C in inert atmosphere). Researchers should note that like many halogenated heterocycles, proper handling procedures should be followed despite its non-classified status.

The market for fluorinated pyrido-pyrimidines has grown steadily, driven by increasing demand from both pharmaceutical and agrochemical sectors. As drug discovery programs continue to explore privileged scaffolds and fluorine-containing motifs, intermediates like 2-Bromo-6-(trifluoromethyl)pyrido[2,3-d]pyrimidine are expected to maintain their importance. Several contract research organizations and fine chemical suppliers now include this compound in their catalogs, reflecting its established role in modern synthetic chemistry.

Recent advances in C-H activation methodologies have opened new possibilities for modifying the pyrido[2,3-d]pyrimidine core, potentially expanding the utility of this brominated derivative. Computational studies suggest that the electron-deficient nature of this system makes it particularly suitable for metal-catalyzed transformations, a topic of intense research in academic and industrial settings alike.

For researchers working on kinase inhibitor development or fluorinated heterocycle synthesis, 2-Bromo-6-(trifluoromethyl)pyrido[2,3-d]pyrimidine represents a valuable starting material. Its combination of reactive handles (bromine) and property-modifying groups (CF₃) in a fused heteroaromatic system provides multiple vectors for structural diversification, aligning perfectly with current strategies in lead optimization and scaffold hopping.

As the chemical industry moves toward more sustainable practices, the development of efficient synthetic routes to 2-Bromo-6-(trifluoromethyl)pyrido[2,3-d]pyrimidine has become an area of active investigation. Recent publications have explored catalytic methods and atom-economical approaches to access this and related halogenated nitrogen heterocycles, addressing growing concerns about waste reduction in fine chemical production.

The unique electronic properties of 2-Bromo-6-(trifluoromethyl)pyrido[2,3-d]pyrimidine also make it interesting for computational chemistry studies. Density functional theory (DFT) calculations on this system can provide insights into its reactivity patterns and potential interaction with biological targets, supporting rational drug design efforts in virtual screening campaigns.

In conclusion, 2-Bromo-6-(trifluoromethyl)pyrido[2,3-d]pyrimidine (CAS No. 1246556-17-1) stands as a prime example of how strategically functionalized heterocycles continue to enable advances across multiple scientific disciplines. Its balanced combination of reactivity, stability, and tunable properties ensures its ongoing relevance in cutting-edge research programs focused on developing new molecular entities for therapeutic and technological applications.